Cas no 70364-29-3 (1,4-Benzenedipropanoic acid, diethyl ester)

1,4-Benzenedipropanoic acid, diethyl ester structure
70364-29-3 structure
Product Name:1,4-Benzenedipropanoic acid, diethyl ester
CAS No:70364-29-3
MF:C16H22O4
MW:278.343485355377
CID:547356
PubChem ID:12169277
Update Time:2025-04-19

1,4-Benzenedipropanoic acid, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedipropanoic acid, diethyl ester
    • 3-[4-(2-ETHOXYCARBONYL-ETHYL)-PHENYL]-PROPIONIC ACID ETHYL ESTER
    • 1,4-bis(2-ethoxycarbonylethyl)benzene
    • 3,3'-(1,4-phenylene)bis(ethyl propionate)
    • 3,3'-p-Phenylen-di-propionsaeure-diaethylester
    • 3,3'-p-phenylene-di-propionic acid diethyl ester
    • 3-[4-(2-ETHOXYCARBONYL-ETHYL)-PHENYL]-PROPANOIC ACID ETHYL ESTER
    • AG-G-74738
    • bis-ethyl[1,4-phenylene]-bis(3-propanoate)
    • CTK2H4990
    • diet
    • SureCN68902
    • diethyl 3,3'-benzene-1,4-diyldipropanoate
    • ETHYL 3-[4-(3-ETHOXY-3-OXOPROPYL)PHENYL]PROPANOATE
    • Diethyl 3,3'-(1,4-phenylene)dipropanoate
    • SCHEMBL68902
    • DTXSID90479084
    • 70364-29-3
    • Inchi: 1S/C16H22O4/c1-3-19-15(17)11-9-13-5-7-14(8-6-13)10-12-16(18)20-4-2/h5-8H,3-4,9-12H2,1-2H3
    • InChI Key: JNHDBDUHFFWMRE-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1C=CC(=CC=1)CCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 278.15186
  • Monoisotopic Mass: 278.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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